Cas no 114896-32-1 (16-Mercaptohexadecan-1-ol)
16-Mercaptohexadecan-1-ol structure
Product Name:16-Mercaptohexadecan-1-ol
CAS No:114896-32-1
MF:C16H34OS
MW:274.505564212799
CID:137527
PubChem ID:3763246
Update Time:2025-04-19
16-Mercaptohexadecan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexadecanol,16-mercapto-
- 16-Mercapto-1-hexadecanol
- 16-sulfanylhexadecan-1-ol
- 16-MERCAPTOHEXADECAN-1-OL
- 16-mercaptohexadecanol
- 1-Hexadecanol,16-mercapto
- 1-Hexadecanol, 16-mercapto-
- 16-Mercaptohexadecan-l-ol
- DTXSID30396084
- BS-19312
- 114896-32-1
- FT-0650653
- AKOS015856581
- GRUQGBJWKWOITP-UHFFFAOYSA-N
- SCHEMBL944745
- J-003153
- DB-180785
- 16-Mercaptohexadecan-1-ol
-
- MDL： MFCD03701687
- Inchi： 1S/C16H34OS/c17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18/h17-18H,1-16H2
- InChI Key： GRUQGBJWKWOITP-UHFFFAOYSA-N
- SMILES： SCCCCCCCCCCCCCCCCO
Computed Properties
- Exact Mass: 274.23300
- Monoisotopic Mass: 274.233
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 15
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 21.2A^2
Experimental Properties
- Density: 0.902
- Boiling Point: 382.4°Cat760mmHg
- Flash Point: 185.1°C
- Refractive Index: 1.474
- PSA: 59.03000
- LogP: 5.36990
16-Mercaptohexadecan-1-ol Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
16-Mercaptohexadecan-1-ol Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
16-Mercaptohexadecan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M3451-1g |
16-Mercapto-1-hexadecanol |
114896-32-1 | 99% | 1g |
3118CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M3451-5g |
16-Mercapto-1-hexadecanol |
114896-32-1 | 99% | 5g |
12474CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007695-500mg |
16-Mercapto-1-hexadecanol |
114896-32-1 | 500mg |
4697CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M3451-1g |
16-Mercapto-1-hexadecanol |
114896-32-1 | 99% | 1g |
3118.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M3451-5g |
16-Mercapto-1-hexadecanol |
114896-32-1 | 99% | 5g |
12474.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007695-500mg |
16-Mercapto-1-hexadecanol |
114896-32-1 | 500mg |
4697.0CNY | 2021-07-10 | ||
| Frontier Specialty Chemicals | M3451-1 g |
16-Mercaptohexadecan-1-ol |
114896-32-1 | 1g |
$ 237.00 | 2022-11-04 | ||
| Frontier Specialty Chemicals | M3451-5 g |
16-Mercaptohexadecan-1-ol |
114896-32-1 | 5g |
$ 945.00 | 2022-11-04 | ||
| TRC | M225015-10mg |
16-Mercaptohexadecan-1-ol |
114896-32-1 | 10mg |
$150.00 | 2023-05-18 | ||
| TRC | M225015-50mg |
16-Mercaptohexadecan-1-ol |
114896-32-1 | 50mg |
$81.00 | 2023-05-18 |
16-Mercaptohexadecan-1-ol Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
114896-32-1 (16-Mercaptohexadecan-1-ol) Related Products
- 111-87-5(1-Octanol)
- 73768-94-2(11-Mercapto-1-undecanol)
- 131215-92-4(9-Mercapto-1-nonanol)
- 111-29-5(pentane-1,5-diol)
- 14970-83-3(4-sulfanylbutan-1-ol)
- 1633-78-9(6-Mercapto-1-hexanol)
- 71-36-3(1-Butanol)
- 33065-54-2(1-Octanol, 8-mercapto-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
